Ochromycinone Ochromycinone STA-21 is a natural antibiotic that potently inhibits STAT3 by preventing its dimerization and DNA binding when used at concentrations of 20-30 μM. It blocks the growth and survival of cancer cells that express constitutively active STAT3 (e.g., DU145 cells, IC50 = 12.2 μM). STAT3 inhibitors, including STA-21, prevent the proliferation of human keratinocytes and have value in improving psoriasis.
Brand Name: Vulcanchem
CAS No.: 28882-53-3
VCID: VC0019200
InChI: InChI=1S/C19H14O4/c1-9-7-10-5-6-12-17(15(10)14(21)8-9)19(23)11-3-2-4-13(20)16(11)18(12)22/h2-6,9,20H,7-8H2,1H3/t9-/m0/s1
SMILES: CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4O
Molecular Formula: C19H14O4
Molecular Weight: 306.3 g/mol

Ochromycinone

CAS No.: 28882-53-3

Reference Standards

VCID: VC0019200

Molecular Formula: C19H14O4

Molecular Weight: 306.3 g/mol

Ochromycinone - 28882-53-3

CAS No. 28882-53-3
Product Name Ochromycinone
Molecular Formula C19H14O4
Molecular Weight 306.3 g/mol
IUPAC Name (3S)-8-hydroxy-3-methyl-3,4-dihydro-2H-benzo[a]anthracene-1,7,12-trione
Standard InChI InChI=1S/C19H14O4/c1-9-7-10-5-6-12-17(15(10)14(21)8-9)19(23)11-3-2-4-13(20)16(11)18(12)22/h2-6,9,20H,7-8H2,1H3/t9-/m0/s1
Standard InChIKey ZAWXOCUFQSQDJS-VIFPVBQESA-N
Isomeric SMILES C[C@H]1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4O
SMILES CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4O
Canonical SMILES CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4O
Appearance Assay:≥98%A crystalline solid
Description STA-21 is a natural antibiotic that potently inhibits STAT3 by preventing its dimerization and DNA binding when used at concentrations of 20-30 μM. It blocks the growth and survival of cancer cells that express constitutively active STAT3 (e.g., DU145 cells, IC50 = 12.2 μM). STAT3 inhibitors, including STA-21, prevent the proliferation of human keratinocytes and have value in improving psoriasis.
Synonyms (S)-Ochromycinone, (+)-Ochromycinone, Deoxytetrangomycin, STA-21_x000B_(3S)-3,4-Dihydro-8-hydroxy-3-methyl-Benz[a]anthracene-1,7,12(2H)-trione
PubChem Compound 11808929
Last Modified Nov 11 2021
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